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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and
production of heavy water (deuterium oxide, D20). It is intended to serve as a valuable
resource for researchers, scientists, and professionals in drug development, offering insights
into the foundational experiments, key scientific figures, and the evolution of production
technologies. The guide presents quantitative data in structured tables for comparative
analysis, details the methodologies of pivotal experiments, and utilizes visualizations to
illustrate critical pathways and workflows.

Discovery and Key Pioneers

The journey to understanding heavy water began with the discovery of isotopes. In 1913,
Frederick Soddy first proposed the concept of isotopes, for which he received the Nobel Prize
in Chemistry in 1921. This laid the theoretical groundwork for the existence of a heavier form of
hydrogen.

Harold Urey's Discovery of Deuterium (1931):
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The definitive discovery of deuterium, the heavy isotope of hydrogen, was made in 1931 by
Harold Clayton Urey, a professor of chemistry at Columbia University.[1][2] Urey, along with his
assistant George M. Murphy and Ferdinand G. Brickwedde from the National Bureau of
Standards, successfully detected deuterium through spectroscopic analysis of the residue from
the fractional distillation of liquid hydrogen.[3][4] For this groundbreaking discovery, Urey was
awarded the Nobel Prize in Chemistry in 1934.[5]

Gilbert N. Lewis's Isolation of Pure Heavy Water (1933):

Following the discovery of deuterium, the next crucial step was to isolate it in a pure form as
heavy water. This was achieved in 1933 by Gilbert Newton Lewis, Urey's former mentor and a
renowned chemist at the University of California, Berkeley.[1][6] Lewis and his student Ronald
T. MacDonald employed a multi-stage electrolysis process to concentrate and ultimately isolate
the first samples of pure heavy water.[7]

Quantitative Data Summary

The following tables summarize key quantitative data related to the properties and historical
production of heavy water.

Table 1: Physical Properties of Light Water (H20) vs. Heavy Water (D20)
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Property Light Water (H20) Heavy Water (D20)
Molar Mass ( g/mol ) 18.015 20.028
Density at 20°C (g/mL) 0.998 1.105
Melting Point (°C) 0.00 3.82
Boiling Point (°C) 100.00 101.42
Temperature of Maximum

_ 3.98 11.6
Density (°C)
Viscosity at 20°C (mPa-s) 1.002 1.247
Surface Tension at 25°C

71.98 71.93

(mN/m)
pH at 25°C 7.00 7.44 (pD)

Sources:[1][8][O][10][11][12]

Table 2: Timeline of Key Discoveries and Production Milestones

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://en.wikipedia.org/wiki/Heavy_water
https://psiberg.com/water-vs-heavy-water/
https://pubmed.ncbi.nlm.nih.gov/18764471/
https://www.aps.anl.gov/APS-Science-Highlight/2008/quantum-physics-makes-water-different
https://jonra.nstri.ir/article_1545_dc15cf463793c931489ce7912e4a56da.pdf
https://www.isis.stfc.ac.uk/Pages/Quantum-effects-explain-similar-melting-points-of-light-and-heavy-water.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Key Figure(s) /
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Experimental Protocols

This section details the methodologies for the key experiments in the discovery and production
of heavy water.

Urey's Discovery of Deuterium: Fractional Distillation of
Liquid Hydrogen

Objective: To concentrate the heavier isotope of hydrogen (deuterium) for spectroscopic
detection.

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.nist.gov/history/nbsnist-culture-excellence/harold-c-urey-ferdinand-g-brickwedde-and-discovery-deuterium
https://en.wikipedia.org/wiki/Heavy_water
https://en.wikipedia.org/wiki/Gilbert_N._Lewis
https://ags.recollect.co.nz/nodes/view/6697
https://ww2days.com/norwegian-commandos-halt-heavy-water-production.html
https://grokipedia.com/page/Girdler_sulfide_process
https://en.wikipedia.org/wiki/Girdler_sulfide_process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

Liquefaction of Hydrogen: Gaseous hydrogen was liquefied to produce a volume of
approximately 5-6 liters.[3][4]

o Fractional Distillation: The liquid hydrogen was subjected to slow fractional distillation at its
boiling point (approximately -253 °C). Urey theorized that the heavier isotope, having a
slightly higher boiling point, would be concentrated in the final residue.[3][4]

» Sample Collection: The distillation was carried out until only a small fraction of the original
volume (approximately 1 mL) remained.[3][4]

e Spectroscopic Analysis: The gaseous form of this residue was then analyzed using a high-
resolution spectrograph. The analysis revealed faint spectral lines at wavelengths predicted
for a hydrogen isotope of mass 2, confirming the existence of deuterium.[3][4]

Quantitative Results:

Initial volume of liquid hydrogen: 5-6 liters[3][4]

Final volume of residue: ~1 mL[3][4]

Initial natural abundance of deuterium: ~1 part in 6500[13]

Concentration factor: The final sample was enriched in deuterium by a factor of
approximately 100 to 200 times the natural abundance.[18]

Lewis's Isolation of Heavy Water: Multi-Stage
Electrolysis

Objective: To produce a sample of pure heavy water (D20).
Methodology:

« Initial Electrolysis: Large volumes of ordinary water, containing a small amount of sodium
hydroxide as an electrolyte, were subjected to electrolysis. Light water (H20) is decomposed
into hydrogen and oxygen gas at a faster rate than heavy water (D20).[19]
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» Staged Concentration: The residual water from the first stage, now enriched in D20, was
used as the feedstock for a subsequent electrolysis stage. This process was repeated
through multiple stages.

o Cell Design: The electrolytic cells typically used a steel cathode and a nickel anode.[20]

» Final Purification: After several stages of concentration, the highly enriched water was
distilled to remove the electrolyte and any other impurities, yielding nearly pure heavy water.

Quantitative Aspects of Early Industrial Production (Norsk Hydro):
e The Norsk Hydro plant utilized a cascade of electrolytic cells.[21]

o The process was energy-intensive, relying on the abundant hydroelectric power available at
the Vemork plant.[14][22]

e By 1934, the plant was capable of producing approximately 12 tonnes of heavy water per
year.[14][21]

Industrial Production: The Girdler Sulfide (GS) Process

Objective: To produce heavy water on a large industrial scale more economically than
electrolysis.

Principle: The GS process is a dual-temperature isotopic exchange process that utilizes the
equilibrium reaction between hydrogen sulfide (H2S) and water. The equilibrium constant for
the transfer of deuterium from HzS to water is temperature-dependent.

Methodology:

o Dual-Tower System: The process involves two main towers: a cold tower operating at
approximately 30°C and a hot tower at around 130°C.[17][23]

o Cold Tower Exchange: In the cold tower, natural water flows down while hydrogen sulfide
gas flows up. At this lower temperature, the equilibrium favors the transfer of deuterium from
the Hz2S to the water, thus enriching the water in deuterium.[17][23]
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o Hot Tower Exchange: The now deuterium-depleted H=S is heated and sent to the hot tower.
The deuterium-enriched water from the cold tower is also fed to the top of the hot tower. At
the higher temperature, the equilibrium shifts, and deuterium transfers from the water back to
the H2S gas.[17][23]

e Cascading Enrichment: The enriched HzS from the hot tower is then cooled and recirculated
to the cold tower to enrich a new stream of incoming water. The water, progressively
enriched in deuterium, is passed through a series of such stages.

» Final Purification: The water from the GS process, typically enriched to 15-20% D20, is then
further concentrated to reactor-grade (99.75%) by vacuum distillation or electrolysis.[16]

Visualizations

The following diagrams illustrate key aspects of the discovery and production of heavy water.
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Figure 1: Timeline of the Discovery and Production of Heavy Water.
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Figure 2: Workflow for the Multi-Stage Electrolysis of Heavy Water.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1240424/docs?utm_src=pdf-body-img#the-discovery-and-history-of-heavy-water-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

H2S Gas Loop

Check Availability & Pricing
Natural Water Feed

Cold Tower (~30°C)

i w

\

| \
D-Enriched Water  D-Depleted H2S D-Enriched H2S
| !

|
Hot Towevt (~130°C) .~

Depleted Water

Click to download full resolution via product page
Figure 3: Simplified Logical Flow of the Girdler Sulfide Process.

Applications in Research and Drug Development

Heavy water has numerous applications in scientific research and is of particular interest to the
pharmaceutical industry.

 |sotopic Tracer: Due to its non-radioactive nature, D20 is an ideal tracer for studying
metabolic pathways and water turnover in biological systems.[24]

» Neutron Moderator: In nuclear magnetic resonance (NMR) spectroscopy, deuterated
solvents are used to avoid interference from proton signals. Heavy water is also a highly
effective neutron moderator in certain types of nuclear reactors.[25]

» Drug Development: The "kinetic isotope effect" describes the change in the rate of a
chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes.
Replacing hydrogen with deuterium in a drug molecule can slow down its metabolism, as the
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carbon-deuterium bond is stronger than the carbon-hydrogen bond. This can lead to a longer
drug half-life, potentially allowing for lower or less frequent dosing and reduced side effects.
[25][26] This principle is a key area of research in modern pharmacology.[27]

This guide provides a foundational understanding of the discovery and history of heavy water,
offering valuable context for its contemporary applications in science and medicine. The
detailed experimental overviews and quantitative data serve as a starting point for further
investigation and application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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